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Compound of Interest

Compound Name: (+)-Dibenzoyl-D-tartaric acid

Cat. No.: B117798 Get Quote

Essential Safety and Handling Guide for (+)-
Dibenzoyl-D-tartaric Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for handling (+)-Dibenzoyl-D-tartaric acid, including personal protective

equipment (PPE) recommendations, procedural guidance for handling and disposal, and a

summary of hazard classifications.

Hazard Identification and Personal Protective Equipment

(+)-Dibenzoyl-D-tartaric acid is classified as a hazardous chemical that can cause serious

eye irritation.[1][2][3][4] Some safety data sheets (SDS) also indicate that it may cause skin

irritation or an allergic skin reaction.[3] Therefore, adherence to proper safety protocols is

crucial. The recommended personal protective equipment is detailed below.
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PPE Category Item Specification

Eye/Face Protection Safety glasses or goggles

Should conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection Chemical-resistant gloves

Inspect gloves prior to use and

use proper glove removal

technique.[2][5][6]

Respiratory Protection Dust mask (e.g., N95 or P1)
Recommended when dusts

are generated.[2][5]

Body Protection
Lab coat or other protective

clothing
To prevent skin contact.

Operational and Disposal Plans

Proper handling and disposal of (+)-Dibenzoyl-D-tartaric acid are critical to minimize

exposure and environmental impact. The following procedural steps provide a clear guide for

safe operations.

Handling Protocol:

Ventilation: Ensure adequate ventilation, especially in confined areas. Use of a fume hood is

recommended to minimize inhalation of dust.[1][2]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[1][2][6] Do not ingest or

inhale the substance.[1]

Minimize Dust: Minimize the generation and accumulation of dust.[1][2][6]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[1][2]

Disposal Plan:
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Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste and consult local, regional, and national hazardous waste

regulations.[1]

Containerization: Sweep up and shovel spills into suitable, closed containers for disposal.[2]

[5]

Disposal Method: Dispose of the substance in accordance with all applicable federal, state,

and local environmental regulations.[7] One suggested method is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[2] Do not empty into drains.[1]
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Workflow for Safe Handling of (+)-Dibenzoyl-D-tartaric Acid
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Caption: This diagram outlines the key steps for the safe handling of (+)-Dibenzoyl-D-tartaric
acid, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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